Cas no 507-29-9 (2-amino-3-(1,3,3-trimethyl-2,3-dihydro-1H-imidazol-3-ium-4-yl)propanoate)

• Product Name: 2-amino-3-(1,3,3-trimethyl-2,3-dihydro-1H-imidazol-3-ium-4-yl)propanoate
• CAS No: 507-29-9
• MF: C₉H₁₇N₃O₂
• MW: 199.250181913376
• CID: 1572680
• PubChem ID: 6452250
• Update Time: 2025-04-21

2-amino-3-(1,3,3-trimethyl-2,3-dihydro-1H-imidazol-3-ium-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(1,3,3-trimethyl-2,3-dihydro-1H-imidazol-3-ium-4-yl)propanoate
• 2-amino-3-(1,3,3-trimethyl-2H-imidazol-3-ium-4-yl)propanoate
• Hercynine
• Erzinine
• 507-29-9
• Ammonium, (alpha-carboxy-1H-imidazol-4-ylethyl)trimethyl-, inner salt
• DTXSID80964939
• 1H-Imidazole-4-ethanaminium, alpha-carboxy-N,N,N-trimethyl-, hydroxide, inner salt

• Inchi： 1S/C9H17N3O2/c1-11-5-7(12(2,3)6-11)4-8(10)9(13)14/h5,8H,4,6,10H2,1-3H3
• InChI Key： MJRIVZAHTNHASZ-UHFFFAOYSA-N
• SMILES： [O-]C(C(CC1=CN(C)C[N+]1(C)C)N)=O

Computed Properties

• Exact Mass: 199.13221
• Monoisotopic Mass: 199.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 69.4Ų

Experimental Properties

• PSA: 69.39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives